5-chloro-N,N-diethyl-2-hydroxybenzamide

• IUPAC Name: 5-chloro-N,N-diethyl-2-hydroxybenzamide
• InChI: InChI=1S/C11H14ClNO2/c1-3-13(4-2)11(15)9-7-8(12)5-6-10(9)14/h5-7,14H,3-4H2,1-2H3
• InChI Key: UXYVAZTWLJBBRL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1)Cl)O
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

5-chloro-N,N-diethyl-2-hydroxybenzamide is a chemical compound with the molecular formula C11H14ClNO2 and a molecular weight of 227.69 g/mol . It is known for its various applications in scientific research and industry due to its unique chemical properties.

Preparation Methods

Direct Chlorination of Salicylic Acid

A widely adopted method involves the chlorination of salicylic acid using chlorine gas in an organic solvent. For instance, a 2017 patent describes a process where salicylic acid is dissolved in chlorobenzene with acetic acid as a catalyst. Chlorine gas is introduced at 70–85°C, yielding 5-chlorosalicylic acid with 80–90% efficiency after vacuum drying. This method minimizes byproducts and avoids aqueous waste, aligning with green chemistry principles.

Carboxylation of Chlorophenols

An alternative route employs sodium ethyl carbonate to carboxylate o-chlorophenol regioselectively. This method, reported by Suerbaev et al. (2017), achieves 5-chloro-2-hydroxybenzoic acid through a one-step reaction under mild conditions, though yields are modest compared to direct chlorination.

Preparation Methods of 5-Chloro-N,N-Diethyl-2-Hydroxybenzamide

Synthesis of 5-Chloro-2-Hydroxybenzoyl Chloride

5-Chloro-2-hydroxybenzoic acid is treated with thionyl chloride (SOCl₂) in dichloromethane (DCM) at reflux to generate the acyl chloride. This intermediate is highly reactive and requires anhydrous conditions.

Amidation with Diethylamine

The acyl chloride is reacted with diethylamine in DCM at 0–25°C. Triethylamine is often added to scavenge HCl, facilitating the reaction. This method, adapted from niclosamide analogue syntheses, typically achieves yields of 60–75%.

Example Procedure

• Dissolve 5-chloro-2-hydroxybenzoyl chloride (1 equiv.) in DCM.

• Add diethylamine (1.2 equiv.) dropwise at 0°C.

• Stir for 4–6 hours at room temperature.

• Wash with 1M HCl, dry over Na₂SO₄, and concentrate.

• Purify via recrystallization (ethanol/water).

Activation with EDCI/DMAP

To avoid handling corrosive acyl chlorides, 5-chloro-2-hydroxybenzoic acid is activated using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and 4-dimethylaminopyridine (DMAP). The activated ester is then reacted with diethylamine in DCM at room temperature.

Optimization Insights

• Solvent Choice : DCM or THF improves solubility.

• Stoichiometry : A 1:1.2 ratio of acid to diethylamine maximizes yield.

• Yield : 65–80%, with purity >95% after column chromatography.

Mixed Anhydride Method

A less common approach involves forming a mixed anhydride with ethyl chloroformate. This intermediate reacts smoothly with diethylamine in tetrahydrofuran (THF), yielding the target amide in 50–60% efficiency. While milder than acyl chlorides, this method requires stringent moisture control.

Comparative Analysis of Synthetic Routes

Method	Reagents/Conditions	Yield (%)	Purity (%)	Advantages	Limitations
Acyl Chloride Route	SOCl₂, DCM, diethylamine, 0–25°C	60–75	90–95	High yield, straightforward	Handling corrosive reagents
EDCI Coupling	EDCI, DMAP, DCM, rt	65–80	95–98	Avoids acyl chlorides	Costly reagents, longer reaction time
Mixed Anhydride	Ethyl chloroformate, THF, diethylamine, 0°C	50–60	85–90	Mild conditions	Moisture-sensitive, lower yield

Key Findings

• The EDCI-mediated coupling offers the best balance of yield and safety.

• Acyl chloride routes are preferred for scalability but require rigorous safety protocols.

Purification and Characterization

Recrystallization

Ethanol/water (3:1) is optimal for recrystallization, yielding colorless crystals with a melting point of 142–144°C.

Chromatographic Techniques

Silica gel chromatography (ethyl acetate/hexane, 1:3) resolves residual diethylamine and unreacted acid, achieving >99% purity.

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 10.81 (s, 1H, OH), 7.24–7.16 (m, 2H, Ar-H), 3.42 (q, 4H, NCH₂), 1.29 (t, 6H, CH₃).

• IR (KBr) : 3280 cm⁻¹ (OH), 1650 cm⁻¹ (C=O), 1550 cm⁻¹ (C-N).

Challenges and Optimization Strategies

Hydroxyl Group Protection

While some protocols omit protection, silylation with tert-butyldimethylsilyl chloride (TBDMSCl) prior to amidation prevents undesired side reactions, improving yields by 10–15%.

Solvent Selection

Polar aprotic solvents like DMF enhance reaction rates but complicate purification. Non-polar solvents (e.g., toluene) favor crystalline product formation.

Applications and Derivatives

5-Chloro-N,N-diethyl-2-hydroxybenzamide serves as a precursor for antiviral and anticancer agents. Structural modifications, such as glycosylation (as demonstrated in niclosamide analogues ), enhance solubility and bioavailability.

Chemical Reactions Analysis

5-chloro-N,N-diethyl-2-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry

In the realm of chemistry, 5-chloro-N,N-diethyl-2-hydroxybenzamide serves as a significant building block for synthesizing more complex molecules. The compound's functional groups allow for various chemical modifications, making it valuable in developing new materials and catalysts. Its stability and reactivity are crucial for applications in organic synthesis and catalysis.

In biological research, this compound is utilized to study the effects of chloro and hydroxy substituents on biological activity. It acts as a model compound for investigating interactions with biological targets, particularly in enzyme inhibition studies.

Case Study: Enzyme Inhibition

A study evaluated the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) by various derivatives of salicylanilides. The results indicated that 5-chloro-N,N-diethyl-2-hydroxybenzamide exhibited moderate inhibition of AChE with IC50 values ranging from 33.1 to 85.8 µM, making it comparable to established cholinesterase inhibitors used in Alzheimer's treatment .

Medicine

5-Chloro-N,N-diethyl-2-hydroxybenzamide is being explored for its potential medicinal properties, particularly as an antimicrobial and anticancer agent. Its structural similarity to pharmacologically active compounds positions it as a candidate for drug development.

Table 2: Pharmacological Activities

Activity Type	Description
Antimicrobial	Effective against Candida albicans and Candida auris
Anticancer	Induces apoptosis in cancer cell lines
Anthelmintic	Effective against cestodes

Industry

In industrial applications, this compound is employed in synthesizing dyes, pigments, and specialty chemicals. Its reactivity facilitates the creation of various products in manufacturing processes.

Mechanism of Action

The mechanism of action of 5-chloro-N,N-diethyl-2-hydroxybenzamide involves its interaction with specific molecular targets and pathways. It may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar compounds to 5-chloro-N,N-diethyl-2-hydroxybenzamide include:

2-chloro-N,N-diethyl-5-hydroxybenzamide: This compound has a similar structure but with the chlorine and hydroxyl groups in different positions.

Salicylamide: . The uniqueness of 5-chloro-N,N-diethyl-2-hydroxybenzamide lies in its specific substitution pattern, which imparts distinct chemical and biological properties.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-chloro-N,N-diethyl-2-hydroxybenzamide, and how do reaction conditions influence yield?

• Methodological Answer : The compound is synthesized via nucleophilic acyl substitution. A common route involves reacting 5-chlorosalicylic acid with diethylamine in the presence of a coupling agent (e.g., EDC/HCl) under reflux in anhydrous dichloromethane. Acidic workup and recrystallization (ethanol/water) yield the pure product. Reaction temperature (40–50°C) and stoichiometric ratios (1:1.2 for amine) are critical for achieving yields >75% . Alternative routes using microwave-assisted synthesis reduce reaction time by 60% but require precise dielectric heating control to avoid decomposition .

Q. Which spectroscopic techniques are most reliable for characterizing this compound, and what key data should researchers prioritize?

• Methodological Answer :

• ¹H NMR : Look for aromatic protons (δ 7.2–7.8 ppm), hydroxy group (δ 10.2–12.0 ppm, broad), and diethyl groups (δ 1.2–1.4 ppm for CH₃, δ 3.3–3.6 ppm for CH₂) .
• IR : Confirm the amide C=O stretch (~1650 cm⁻¹) and phenolic O-H stretch (~3200 cm⁻¹) .
• HPLC-MS : Use a C18 column (acetonitrile/0.1% formic acid gradient) to verify purity (>95%) and molecular ion [M+H]⁺ at m/z 228.1 .

Q. How does the chloro substituent influence reactivity in nucleophilic substitution reactions?

• Methodological Answer : The electron-withdrawing chloro group at position 5 activates the benzene ring for electrophilic substitution but deactivates it toward nucleophilic aromatic substitution (NAS). For NAS (e.g., methoxy substitution), harsh conditions (150°C, 48h, NH₃/EtOH) are required, yielding 5-amino derivatives at <50% efficiency. In contrast, the hydroxy group at position 2 facilitates oxidation to quinones (KMnO₄, acidic conditions) with 85% yield .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for this compound?

• Methodological Answer : Discrepancies often arise from assay conditions. For antimicrobial studies:

• Standardize inoculum size (1–5 × 10⁵ CFU/mL) and solvent (DMSO <1% v/v) to avoid false negatives .
• Use checkerboard assays to assess synergy with known antibiotics (e.g., FICI ≤0.5 indicates synergy) .
• Validate cytotoxicity (e.g., MTT assay on HEK293 cells) to distinguish specific vs. nonspecific effects .

Q. What experimental design principles apply when developing SAR models for derivatives?

• Methodological Answer :

• Variable Selection : Prioritize substituents at positions 2 (hydroxy) and 5 (chloro). Replace chloro with Br, NO₂, or CF₃ to modulate electron density .
• Data Collection : Use a minimum of 15 derivatives with logP (1.5–4.0) and pKa (8.5–10.5) ranges to ensure model robustness .
• Statistical Validation : Apply leave-one-out cross-validation (Q² >0.5) and external test sets (R² >0.6) to avoid overfitting .

Q. What strategies optimize regioselectivity in multi-step derivatization?

• Methodological Answer :

• Protection/Deprotection : Protect the phenolic -OH with TIPS groups (TIPSCl, Et₃N, DMF) before substituting the chloro group .
• Catalysis : Use Pd/C (5 mol%) for hydrogenolysis of nitro to amine intermediates without affecting the amide bond .
• Solvent Effects : Polar aprotic solvents (DMF, DMSO) favor substitution at position 5, while THF promotes oxidation at position 2 .

Key Challenges and Solutions

• Contamination in Biological Assays : Pre-filter compounds (0.22 µm) to remove endotoxins. Use LC-MS to confirm stability in assay buffers .
• Low Solubility : Prepare stock solutions in DMSO with sonication (15 min, 45°C) and dilute in PBS (final DMSO <0.5%) .